Cas no 1804830-19-0 (2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804830-19-0
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4834477
• Update Time: 2025-06-08

2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-4(17-8(12,13)14)2-16-6(15)5(3)7(9,10)11/h2H,1H3
• InChI Key： AYFDCKIUNNFXSW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804830-19-0)

The compound 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804830-19-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the presence of iodo, trifluoromethoxy, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material development.

One of the key reasons for the growing interest in 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and the incorporation of fluorinated groups often enhances the bioavailability and metabolic stability of pharmaceutical agents. This compound's iodo substituent also provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are widely used in organic synthesis.

In the context of current research trends, 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine aligns with the demand for fluorine-containing building blocks. Fluorine is a critical element in drug design, as it can significantly alter the physicochemical properties of molecules, including lipophilicity and membrane permeability. The trifluoromethoxy and trifluoromethyl groups in this compound are particularly noteworthy, as they are frequently employed in the development of bioactive molecules with improved efficacy and selectivity.

Another area where this compound shines is in the synthesis of agrochemical intermediates. The agricultural sector is constantly seeking new solutions to enhance crop protection, and fluorinated pyridines have emerged as a promising class of compounds for this purpose. The unique electronic and steric properties of 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine make it a valuable candidate for the design of next-generation pesticides and herbicides.

From a synthetic chemistry perspective, the compound's CAS No. 1804830-19-0 serves as a critical identifier for researchers and suppliers. Its precise structure and purity are essential for reproducible results in laboratory settings. The compound's stability under various conditions and its compatibility with common reagents further enhance its utility in multistep synthetic routes. As such, it is often listed in catalogs of specialized chemical suppliers catering to the needs of organic chemists and pharmaceutical researchers.

In addition to its industrial and academic applications, 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is also a subject of interest in the context of green chemistry. Researchers are exploring more sustainable methods for its synthesis, such as catalytic processes that minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend toward environmentally friendly chemical production, which is a priority for many organizations and regulatory bodies.

For those seeking detailed technical information, the compound's molecular weight, melting point, and solubility data are readily available from reputable sources. Its NMR spectra and mass spectrometry profiles are also well-documented, facilitating its identification and characterization in research settings. These properties make it a reliable choice for scientists working on high-throughput screening and structure-activity relationship studies.

In summary, 2-Iodo-4-methyl-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804830-19-0) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and functional groups make it a sought-after intermediate for researchers aiming to develop innovative solutions in these fields. As the demand for fluorinated compounds and heterocyclic scaffolds continues to grow, this compound is poised to play an increasingly important role in scientific and industrial advancements.